Cas no 863614-04-4 (3-(3,4-dimethylphenyl)-N-(3-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 3-(3,4-dimethylphenyl)-N-(3-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 863614-04-4
• MF: C₁₉H₁₆FN₃O₃
• MW: 353.347047805786
• CID: 6086444
• PubChem ID: 3582995
• Update Time: 2025-05-20

3-(3,4-dimethylphenyl)-N-(3-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-N-(3-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, 1-(3,4-dimethylphenyl)-N-(3-fluorophenyl)-1,2,3,6-tetrahydro-2,6-dioxo-
• AKOS001554849
• 863614-04-4
• 3-(3,4-dimethylphenyl)-N-(3-fluorophenyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide
• F0696-0373

• Inchi： 1S/C19H16FN3O3/c1-11-6-7-15(8-12(11)2)23-18(25)16(10-21-19(23)26)17(24)22-14-5-3-4-13(20)9-14/h3-10H,1-2H3,(H,21,26)(H,22,24)
• InChI Key： CBKDEMGBBGNRFH-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(C)C(C)=C2)C(=O)C(C(NC2=CC=CC(F)=C2)=O)=CN1

Computed Properties

• Exact Mass: 353.11756954g/mol
• Monoisotopic Mass: 353.11756954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.372±0.06 g/cm3(Predicted)
• pka: 7.36±0.10(Predicted)

Additional information on 3-(3,4-dimethylphenyl)-N-(3-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Introduction to Compound CAS No: 863614-04-4 - 3-(3,4-Dimethylphenyl)-N-(3-Fluorophenyl)-2,4-Dioxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxamide

The compound with CAS No: 863614-04-4, also known as 3-(3,4-Dimethylphenyl)-N-(3-Fluorophenyl)-2,4-Dioxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The molecule's structure is characterized by a pyrimidine ring system with substituents that confer unique chemical and biological properties.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents targeting various disease states. For instance, research has shown that the compound exhibits potent antiproliferative activity against several cancer cell lines, making it a promising candidate for anticancer drug development. Additionally, its ability to modulate key cellular pathways involved in inflammation and oxidative stress has positioned it as a potential agent in the treatment of chronic inflammatory diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including molecular docking studies and computational modeling, to optimize the synthesis pathway and improve the compound's bioavailability. These advancements have significantly enhanced the feasibility of translating this compound into clinical applications.

In terms of pharmacokinetics, studies have demonstrated that the compound exhibits favorable absorption profiles and moderate stability in physiological conditions. Its ability to penetrate cellular membranes efficiently suggests potential for targeted drug delivery systems. Furthermore, preliminary toxicological assessments indicate a relatively low toxicity profile at therapeutic doses, which is a critical factor for its consideration as a drug candidate.

The structural uniqueness of this compound lies in its combination of a pyrimidine ring with substituted aromatic groups. The presence of a 3-fluorophenyl group introduces electronic effects that enhance the molecule's binding affinity to specific protein targets. Similarly, the 3,4-dimethylphenyl substituent contributes to the compound's lipophilicity, which is essential for its pharmacokinetic properties.

Recent breakthroughs in medicinal chemistry have enabled researchers to explore novel analogs of this compound with enhanced efficacy and reduced side effects. For example, modifications to the substituent patterns have led to compounds with improved selectivity for specific molecular targets. These advancements underscore the importance of continuous research in optimizing pyrimidine-based compounds for therapeutic use.

In conclusion, the compound with CAS No: 863614-04-4 represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structure and promising biological activities make it a valuable asset in drug discovery efforts. As research continues to unfold, this compound holds immense potential for contributing to the development of innovative therapeutic solutions across various disease domains.